1,1-dioxo-1lambda6-thietane-3-carbonitrile
Overview
Description
1,1-dioxo-1lambda6-thietane-3-carbonitrile (1,1-DTC) is a heterocyclic compound containing a six-membered carbon ring with an oxygen atom and a nitrogen atom. It is a colorless, odorless and volatile liquid with a boiling point of approximately 135°C and a melting point of approximately -23°C. It is an important reagent used in organic synthesis and has been widely studied in recent years due to its unique properties and potential applications.
Scientific Research Applications
1,1-dioxo-1lambda6-thietane-3-carbonitrile has been used as a reagent in various scientific research applications, such as organic synthesis, drug synthesis, and as a catalyst in polymerization reactions. In addition, it has been studied as a potential ligand in coordination chemistry, as a potential precursor to a range of organometallic compounds, and as a potential precursor to heterocyclic compounds.
Mechanism of Action
The mechanism of action of 1,1-dioxo-1lambda6-thietane-3-carbonitrile is not well understood. However, it has been suggested that the compound may act as a reducing agent, and that it may be involved in the formation of new bonds between atoms in a reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,1-dioxo-1lambda6-thietane-3-carbonitrile have not been extensively studied. However, it has been suggested that the compound may have the ability to inhibit the growth of certain bacteria and fungi. In addition, it has been suggested that the compound may have the ability to reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
1,1-dioxo-1lambda6-thietane-3-carbonitrile has several advantages for use in laboratory experiments, including its low cost, its low toxicity, and its low volatility. However, it also has several limitations, including its low solubility in water, its reactivity with other compounds, and its tendency to form explosive mixtures with air.
Future Directions
Future research on 1,1-dioxo-1lambda6-thietane-3-carbonitrile should focus on further elucidating its mechanism of action, exploring its use in organic synthesis and drug synthesis, and investigating its potential uses in coordination chemistry and heterocyclic compound synthesis. In addition, further research should be conducted to explore the potential biochemical and physiological effects of 1,1-dioxo-1lambda6-thietane-3-carbonitrile, as well as its potential applications in the fields of medicine and agriculture.
Synthesis Methods
1,1-dioxo-1lambda6-thietane-3-carbonitrile can be synthesized in a variety of ways, including the reaction of ethylene glycol with acetonitrile and formaldehyde in the presence of a base, the reaction of ethylene oxide with formaldehyde and acetonitrile, and the reaction of ethylene glycol with formaldehyde and acetonitrile. In addition, the reaction of ethylene glycol and acetonitrile with formaldehyde in the presence of a base can be used to synthesize 1,1-dioxo-1lambda6-thietane-3-carbonitrile in a single step.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dioxo-1lambda6-thietane-3-carbonitrile involves the reaction of a thietane derivative with a nitrile group and subsequent oxidation to form the desired compound.", "Starting Materials": [ "2,3-dihydrothiophene-1,1-dioxide", "acetonitrile", "sodium hydride", "iodine", "diethyl ether" ], "Reaction": [ "Step 1: Deprotonation of 2,3-dihydrothiophene-1,1-dioxide with sodium hydride in diethyl ether to form the corresponding thietane derivative.", "Step 2: Addition of acetonitrile to the thietane derivative to form the thietane-3-carbonitrile intermediate.", "Step 3: Oxidation of the thietane-3-carbonitrile intermediate with iodine to form 1,1-dioxo-1lambda6-thietane-3-carbonitrile." ] } | |
CAS RN |
500881-65-2 |
Product Name |
1,1-dioxo-1lambda6-thietane-3-carbonitrile |
Molecular Formula |
C4H5NO2S |
Molecular Weight |
131.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
